Cas no 1137477-51-0 (N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Product Name: N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide
• CAS No: 1137477-51-0
• MF: C₁₀H₁₂BrClN₂O
• MW: 291.57
• MDL: MFCD29922630
• CID: 5088754
• Update Time: 2025-07-22

N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide

• MDL： MFCD29922630
• Inchi： 1S/C10H12BrClN2O/c1-10(2,3)9(15)14-8-4-7(12)6(11)5-13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： WFGNVNINMAXPDI-UHFFFAOYSA-N
• SMILES： C1C(Br)=C(Cl)C=C(NC(=O)C(C)(C)C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide

Professional Introduction to N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 1137477-51-0)

N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide, identified by its CAS number 1137477-51-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its versatile structural properties and potential applications in the development of novel therapeutic agents. The pyridine core, functionalized with bromo and chloro substituents, provides a rich scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The structural features of N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide contribute to its reactivity and utility in various chemical transformations. The presence of both bromine and chlorine atoms allows for selective substitution reactions, enabling the synthesis of a wide array of derivatives. These derivatives can be explored for their biological activity, particularly in the context of drug discovery and development.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The pyridine derivative N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide has been investigated as a potential lead compound in this regard. Its ability to interact with biological targets such as kinases and transcription factors makes it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects and improve patient outcomes.

The bromo and chloro substituents on the pyridine ring provide excellent handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Additionally, the amide functionality can be modified through hydrolysis or amidation reactions, providing another layer of structural diversity.

The pharmaceutical industry has shown particular interest in developing drugs that target protein-protein interactions (PPIs). N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide has been explored as a potential scaffold for designing PPI inhibitors. By modulating the interactions between proteins, these inhibitors can disrupt pathological pathways and restore normal cellular function.

In addition to its applications in drug discovery, N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide has potential uses in materials science. Its unique structural features make it a candidate for developing new materials with specific properties, such as organic semiconductors or catalysts. The ability to fine-tune its structure through chemical modifications allows researchers to tailor its properties for various applications.

The synthesis of N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide involves multi-step organic transformations that highlight the expertise required in synthetic chemistry. The process typically begins with the preparation of the pyridine precursor followed by halogenation and subsequent amide bond formation. Each step must be carefully optimized to ensure high yield and purity.

The growing body of research on N-(5-Bromo-4-chloro-pyridin-2-yl)-2,2-dimethyl-propionamide underscores its importance as a versatile building block in chemical synthesis. Its potential applications in pharmaceuticals and materials science make it a compound of significant interest to researchers worldwide. As new methodologies are developed, further exploration of its capabilities is anticipated to yield novel insights and innovations.